Cas no 40833-01-0 (Benzenamine, 4-chloro-N,N-dipropyl-)

40833-01-0 structure
Product name:Benzenamine, 4-chloro-N,N-dipropyl-
Benzenamine, 4-chloro-N,N-dipropyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-chloro-N,N-dipropyl-
- SCHEMBL7790003
- F70006
- 40833-01-0
- 4-chloro-N,N-dipropylaniline
-
- Inchi: InChI=1S/C12H18ClN/c1-3-9-14(10-4-2)12-7-5-11(13)6-8-12/h5-8H,3-4,9-10H2,1-2H3
- InChI Key: CNACKCBGWPKSPL-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 211.1127773Da
- Monoisotopic Mass: 211.1127773Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2Ų
- XLogP3: 4.5
Benzenamine, 4-chloro-N,N-dipropyl- Related Literature
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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3. Book reviews
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Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
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